Cas no 80079-49-8 (L-Proline,1-(2-methyl-1-oxo-2-propen-1-yl)-5-oxo-)

• Product Name: L-Proline,1-(2-methyl-1-oxo-2-propen-1-yl)-5-oxo-
• CAS No: 80079-49-8
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 726452
• PubChem ID: 12735682
• Update Time: 2025-04-19

L-Proline,1-(2-methyl-1-oxo-2-propen-1-yl)-5-oxo- Chemical and Physical Properties

Names and Identifiers

• L-Proline,1-(2-methyl-1-oxo-2-propen-1-yl)-5-oxo-
• (2S)-1-(2-methylprop-2-enoyl)-5-oxopyrrolidine-2-carboxylic acid
• 1-(2-methyl-1-oxoallyl)-5-oxo-L-proline
• NS00060666
• 1-(2-Methylprop-2-enoyl)-5-oxoproline
• EINECS 279-390-1
• 80079-49-8
• L-Proline, 1-(2-methyl-1-oxo-2-propenyl)-5-oxo-
• DTXSID801000956
• SCHEMBL10668874

• Inchi： 1S/C9H11NO4/c1-5(2)8(12)10-6(9(13)14)3-4-7(10)11/h6H,1,3-4H2,2H3,(H,13,14)/t6-/m0/s1
• InChI Key： ZYOKGXRZPVZCEP-LURJTMIESA-N
• SMILES： O=C1CC[C@@H](C(=O)O)N1C(C(=C)C)=O

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.2
• Topological Polar Surface Area: 74.7Ų